N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine

• IUPAC Name: N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine
• InChI: InChI=1S/C14H20N4O/c1-2-8-18(7-1)13-5-6-15-14(17-13)16-11-9-10-3-4-12(11)19-10/h5-6,10-12H,1-4,7-9H2,(H,15,16,17)
• InChI Key: SNYXZIJVHZGCAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)NC3CC4CCC3O4
• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol

Description

N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine, also known as OBHS, is a chemical compound that has been the subject of several scientific studies. It is a heterocyclic compound that contains both pyrimidine and pyrrolidine rings, and it has been found to have several interesting properties that make it useful for scientific research.

Mechanism of Action

N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine works by binding to the active site of the kinase enzyme, preventing it from carrying out its normal function. This inhibition leads to a disruption of several cellular processes, including cell division and DNA replication. This disruption ultimately leads to cell death in cancer cells, making this compound a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that have been studied in detail. It has been found to be a potent inhibitor of kinase enzymes, which play a crucial role in several cellular processes. This compound has also been found to be effective in inhibiting the growth of cancer cells in vitro, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine has several advantages for use in lab experiments. It has been found to be a potent inhibitor of kinase enzymes, making it useful for studying the role of these enzymes in cellular processes. However, there are also some limitations to using this compound in lab experiments. It can be difficult to synthesize and purify, and it may not be effective in all types of cancer cells.

Future Directions

There are several future directions for research on N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine. One area of interest is the development of new and more efficient synthesis methods for this compound. Another area of interest is the study of this compound in vivo, to determine its effectiveness in treating cancer in animal models. Additionally, researchers may explore the potential use of this compound in combination with other cancer drugs to improve its effectiveness.

Synthesis Methods

N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine can be synthesized using a multi-step process that involves the reaction of several different chemicals. One method involves the reaction of 2-methyl-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid with pyrrolidine and 2-chloro-4,6-dimethoxypyrimidine. This reaction produces this compound as a white solid, which can be purified using various methods.

Scientific Research Applications

N-(7-oxabicyclo[2.2.1]heptan-2-yl)-4-pyrrolidin-1-ylpyrimidin-2-amine has been used in several scientific studies due to its unique properties. It has been found to be a potent inhibitor of the enzyme kinase, which plays a crucial role in several cellular processes. This compound has also been found to be effective in inhibiting the growth of cancer cells in vitro, making it a potential candidate for cancer therapy.